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Compound of Interest

Compound Name: 4,4'-Dichloro Diphenyl Sulfide

Cat. No.: B1583840 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of 4,4'-Dichlorodiphenyl Sulfone

Introduction: A Proactive Approach to Safety
4,4'-Dichlorodiphenyl sulfone (DCDPS) is an organosulfur compound with the formula

(ClC₆H₄)₂SO₂. It serves as a vital monomer in the synthesis of high-performance polymers,

such as polyethersulfone (PES), valued for their thermal stability and mechanical strength[1].

While its utility in materials science is significant, its handling demands a comprehensive

understanding of its toxicological profile and chemical properties to ensure the safety of

researchers and laboratory personnel. This guide moves beyond a simple recitation of safety

data sheet (SDS) information, providing a structured, in-depth framework for risk assessment

and safe handling. The core philosophy is proactive risk mitigation, grounded in the scientific

principles of chemical safety and the hierarchy of hazard controls.

Section 1: Compound Identification and
Physicochemical Properties
A foundational understanding of a chemical's physical properties is the first step in a robust

safety assessment. These properties dictate its behavior in a laboratory setting, influencing

choices regarding storage, handling, and emergency response. DCDPS is a stable solid under

standard conditions, but its potential to form combustible dust and its reactivity profile warrant

careful consideration[2].
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Property Value Source(s)

Chemical Name
1,1′-Sulfonylbis(4-

chlorobenzene)
[1]

Synonyms

Bis(4-chlorophenyl) sulfone,

DCDPS, p,p′-Dichlorodiphenyl

sulfone

[1][2][3]

CAS Number 80-07-9 [2][4]

Molecular Formula C₁₂H₈Cl₂O₂S [1][5]

Molar Mass 287.16 g/mol [1][5]

Appearance
White to off-white powder,

crystals, or flakes
[4]

Melting Point 146 - 151 °C (295 - 304 °F) [2]

Boiling Point 397 °C (747 °F) [1][2]

Solubility

Insoluble in water. Soluble in

acetone, hot alcohols, and

aromatics.

[4][6][7]

Flash Point 233 °C (451.4 °F) [2]

Section 2: Hazard Identification and Toxicological
Profile
The primary driver for all safety protocols is the inherent hazard of the substance. 4,4'-

Dichlorodiphenyl sulfone is classified as hazardous, primarily due to its effects on the eyes and

its environmental toxicity. While acute oral toxicity appears low in animal models, the lack of

comprehensive human data necessitates a cautious approach, treating the compound as

potentially harmful via all exposure routes.

GHS Hazard Classification:

Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation[2][8].
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Hazardous to the Aquatic Environment, Long-term Hazard (Category 2): H411 - Toxic to

aquatic life with long lasting effects[5][8].

Combustible Dust: May form combustible dust concentrations in air[2].

Toxicological Summary:

Route of Exposure Finding Data

Oral (Acute)
Low toxicity observed in animal

studies.

LD50 (Rat): 5,189

mg/kg[8]LD50 (Mouse): 24

g/kg[2][8]

Dermal
May cause skin irritation upon

contact.

No skin irritation observed in a

24h rabbit study[8]. However,

other sources suggest it may

cause mild irritation[9].

Inhalation

Dust may be irritating to the

respiratory tract. May be

harmful if inhaled.

[2][9][10]

Eye Contact Causes serious eye irritation. Classified as Category 2[2][8].

Chronic Exposure

Limited data available. Animal

studies suggest potential for

bioaccumulation and adverse

effects on the central nervous

system and liver with chronic

exposure.

[9]

Hazardous Decomposition

When heated to

decomposition, it emits very

toxic fumes.

Products include carbon

monoxide, carbon dioxide,

hydrogen chloride, and sulfur

oxides[4][6][10].

Section 3: The Hierarchy of Controls - A Risk-Based
Approach
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Effective safety management is not merely about wearing gloves and goggles; it is a systematic

process of reducing risk. The Hierarchy of Controls is a framework that prioritizes safety

interventions from most to least effective. Applying this to DCDPS provides a logical structure

for risk mitigation.
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The Hierarchy of Controls for 4,4'-Dichlorodiphenyl Sulfone

Application Examples

Elimination
(Most Effective)

Substitution

Is it possible to remove the hazard?

Engineering Controls

Can a less hazardous chemical be used?

Administrative Controls

Isolate people from the hazard

• Chemical Fume Hood
• Ventilated Balance Enclosure

Personal Protective Equipment (PPE)
(Least Effective)

Change the way people work

• Standard Operating Procedures (SOPs)
• Designated Work Areas

• Chemical Hygiene Training

• Safety Goggles
• Nitrile Gloves

• Lab Coat
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Spill of 4,4'-DCDPS Detected

Assess Situation
Is the spill large (>1L)?

Is anyone injured or exposed?
Is there a fire risk?

IMMEDIATE ACTION
1. Evacuate the area

2. Alert others
3. Call Emergency Services (911)

Yes

Small, Controllable Spill
(No injury or fire risk)

No

Report Incident

Alert Lab Supervisor

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain & Clean Spill
1. Prevent dust (dampen with acetone)

2. Cover with inert absorbent
3. Sweep into waste container

Decontaminate Area
(Wash with soap and water)

Label and Dispose of Waste
as Hazardous Material

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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